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Compound of Interest

Compound Name: N-Butyl-N-(2-phenylethyl)aniline

Cat. No.: B2551271 Get Quote

Essential Safety and Handling Guide for N-Butyl-
N-(2-phenylethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Butyl-N-(2-phenylethyl)aniline (CAS: 115419-50-6). Given the

limited availability of a specific Safety Data Sheet (SDS) for this compound, the following

information is synthesized from data on structurally similar aniline derivatives to ensure the

highest degree of safety.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for N-Butyl-N-(2-phenylethyl)aniline is not readily available, aniline

and its derivatives are generally considered hazardous. Aniline itself is toxic if swallowed, in

contact with skin, or if inhaled, can cause serious eye damage, is suspected of causing genetic

defects and cancer, and causes damage to organs through prolonged or repeated exposure.[1]

[2] Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles or a

face shield are essential to

protect against splashes.[3]

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation

before use.

Lab Coat

A flame-retardant lab coat

should be worn to protect

against skin contact and

contamination of personal

clothing.

Respiratory Protection Fume Hood

All handling of N-Butyl-N-(2-

phenylethyl)aniline should be

conducted in a certified

chemical fume hood.

Respirator

In situations where a fume

hood is not available or if

aerosols are generated, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[3]

Physical and Chemical Properties (Data from
Structurally Similar Compounds)
The following table summarizes the known physical and chemical properties of compounds

structurally related to N-Butyl-N-(2-phenylethyl)aniline. This data should be used as a

precautionary reference.
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Property N-Butylaniline N-(2-Hydroxyethyl)aniline

CAS Number 1126-78-9 122-98-5

Molecular Formula C₁₀H₁₅N C₈H₁₁NO

Molecular Weight 149.23 g/mol 137.18 g/mol

Appearance Yellow-orange liquid[4] -

Boiling Point
241 °C (465.8 °F) at 760

mmHg[4]
-

Melting Point -12 °C (10.4 °F)[4] -

Flash Point 107 °C (224.6 °F)[4] -

Specific Gravity 0.930[4] -

Toxicity Data (Data from Structurally Similar
Compounds)
The toxicity profile of N-Butyl-N-(2-phenylethyl)aniline is not well-established. The following

data for related compounds highlights the potential for significant health hazards.
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Hazard N-Butylaniline
N-(2-
Hydroxyethyl)anilin
e

Aniline

GHS Classification

Harmful if swallowed;

Causes skin irritation.

[4]

Toxic if swallowed;

Fatal in contact with

skin; Causes serious

eye damage; May

cause an allergic skin

reaction; Suspected of

causing cancer;

Causes damage to

organs.

Toxic if swallowed, in

contact with skin or if

inhaled; Causes

serious eye damage;

Suspected of causing

genetic defects;

Suspected of causing

cancer; Causes

damage to organs

through prolonged or

repeated exposure.[1]

[2]

LD50 Oral (Rat) 1620 mg/kg[4] - 250 mg/kg[1]

LD50 Dermal (Rabbit) - - 820 mg/kg[1]

LC50 Inhalation

(Mouse)
- - 4 h - 248 ppm[1]

Operational Plan: Step-by-Step Handling
Procedures
A meticulous and cautious approach is crucial when working with N-Butyl-N-(2-
phenylethyl)aniline.

4.1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.
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PPE Donning: Put on all required PPE as detailed in the table above.

Spill Kit: Confirm that a spill kit containing appropriate absorbent materials is readily

accessible.

4.2. Handling:

Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the fume

hood.

Avoid Inhalation and Contact: Handle the compound with care to avoid generating dust or

aerosols. Prevent all contact with skin and eyes.[5]

Secondary Containment: Use secondary containment (e.g., a tray) for all containers holding

the chemical to mitigate spills.

Labeling: Clearly label all containers with the chemical name and appropriate hazard

warnings.

4.3. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with the chemical using an appropriate solvent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination, and dispose

of disposable items in the designated hazardous waste stream.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing N-Butyl-N-(2-phenylethyl)aniline must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste in clearly labeled, sealed, and appropriate

hazardous waste containers.

Contaminated Materials: Dispose of all contaminated items, including gloves, absorbent

materials, and disposable labware, as hazardous waste.
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Disposal Route: Follow all institutional, local, and national regulations for the disposal of

hazardous chemical waste.[3][4] Do not dispose of this chemical down the drain.

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of N-Butyl-N-(2-
phenylethyl)aniline from preparation to disposal.

Preparation Handling (in Fume Hood) Post-Handling Disposal

Conduct Risk Assessment Verify Fume Hood Don PPE Prepare Spill Kit Weigh and Transfer Use Secondary Containment Label Containers Decontaminate Surfaces Properly Remove PPE Wash Hands Collect Hazardous Waste Dispose of Contaminated Items Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Butyl-N-(2-phenylethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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